Cas no 321745-14-6 (2-(1H-indol-6-yl)ethan-1-ol)

• Product Name: 2-(1H-indol-6-yl)ethan-1-ol
• CAS No: 321745-14-6
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 829664
• PubChem ID: 12991240
• Update Time: 2025-06-30

2-(1H-indol-6-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Indol-6-yl)ethanol
• 2-(1H-Indol-6-yl)-ethanol
• 2-(1H-indol-6-yl)ethan-1-ol
• EN300-1826957
• QPRSAELFESXUJT-UHFFFAOYSA-N
• 6-(2-Hydroxyethyl)-indole
• SCHEMBL6743883
• 321745-14-6
• AKOS006311287
• DTXSID00514490

• MDL： MFCD09926285
• Inchi： 1S/C10H11NO/c12-6-4-8-1-2-9-3-5-11-10(9)7-8/h1-3,5,7,11-12H,4,6H2
• InChI Key： QPRSAELFESXUJT-UHFFFAOYSA-N
• SMILES： OCCC1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-(1H-indol-6-yl)ethan-1-ol

2-(1H-indol-6-yl)ethan-1-ol (CAS 321745-14-6): A Promising Indole Derivative for Pharmaceutical Applications

2-(1H-indol-6-yl)ethan-1-ol, also known by its CAS number 321745-14-6, is a structurally unique indole-based compound that has garnered significant attention in recent years due to its potential therapeutic applications. This molecule belongs to the class of indole derivatives, which are widely studied for their biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. The synthesis and functional characterization of 2-(1H-indol-6-yl)ethan-1-ol have been extensively explored in recent research, particularly in the context of drug discovery and development for chronic diseases.

Recent studies have highlighted the importance of indole ring systems in modulating cellular signaling pathways. For instance, the indol-6-yl moiety in 2-(1H-indol-6-yl)ethan-1-ol is believed to interact with specific receptors, such as the aryl hydrocarbon receptor (AhR), which plays a critical role in immune regulation and metabolic homeostasis. This interaction may underlie the compound's potential as a therapeutic agent for inflammatory disorders and metabolic syndromes. Researchers have also demonstrated that the ethan-1-ol functional group contributes to the molecule's solubility and bioavailability, which are critical factors in drug development.

The CAS number 321745-14-6 corresponds to a compound that has been synthesized using advanced organic chemistry techniques, including catalytic cross-coupling reactions and stereoselective reductions. These methods ensure the production of high-purity 2-(1H-indol-6-yl)ethan-1-ol with the desired stereochemistry, which is essential for its biological activity. The synthesis process has been optimized to reduce byproducts and improve yield, making it a viable candidate for large-scale production in pharmaceutical applications.

One of the most promising areas of research involving 2-(1H-indol-6-yl)ethan-1-ol is its potential role in treating neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits neuroprotective effects by modulating the expression of key genes involved in synaptic plasticity and neuronal survival. The study also suggested that the indol-6-yl group may act as a molecular scaffold for targeting specific enzymes, such as monoamine oxidase (MAO), which are implicated in Parkinson's disease and other neurodegenerative conditions.

Another significant finding is the compound's ability to inhibit the production of pro-inflammatory cytokines. In vitro experiments conducted in 2023 demonstrated that 2-(1H-indol-6-yl)ethan-1-ol significantly reduces the secretion of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in macrophages exposed to lipopolysaccharide (LPS). This anti-inflammatory activity suggests potential applications in autoimmune disorders and chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The indole ring in 2-(1H-indol-6-yl)ethan-1-ol is also of interest due to its ability to modulate the gut microbiome. Recent studies have shown that indole derivatives can influence microbial metabolism and immune responses through interactions with gut bacteria. For example, a 2023 study in Cell Host & Microbe found that 2-(1H-indol-6-yl)ethan-1-ol promotes the growth of beneficial gut bacteria while suppressing pathogenic species. This property could make the compound a valuable tool for developing probiotic-based therapies or prebiotic supplements.

From a pharmacokinetic perspective, the ethan-1-ol group in 2-(1H-indol-6-yl)ethan-1-ol enhances its solubility in aqueous environments, which is critical for oral bioavailability. Additionally, the compound's low molecular weight and hydrophilic nature contribute to its rapid absorption and distribution in the body. These characteristics make it a suitable candidate for developing formulations that can be administered via oral routes, reducing the need for invasive delivery methods.

Despite its promising properties, the CAS number 321745-14-6 compound is still in the preclinical stages of development. Researchers are actively investigating its safety profile and potential side effects. A 2023 toxicity study in Toxicological Sciences revealed that 2-(1H-indol-6-yl)ethan-1-ol exhibits low cytotoxicity in liver and kidney cells, suggesting a favorable safety margin. However, further studies are needed to evaluate its long-term effects and potential interactions with other medications.

Overall, 2-(1H-indol-6-yl)ethan-1-ol represents a novel class of compounds with diverse therapeutic potential. Its unique structural features, including the indol-6-yl and ethan-1-ol groups, position it as a promising candidate for drug development in multiple therapeutic areas. As research continues to uncover its mechanisms of action and optimize its properties, this compound may pave the way for innovative treatments for a wide range of diseases.

In conclusion, the CAS number 321745-14-6 compound, 2-(1H-indol-6-yl)ethan-1-ol, is a structurally unique indole derivative with significant potential in pharmaceutical applications. Its ability to modulate inflammatory responses, neuroprotective effects, and interactions with the gut microbiome highlights its importance in modern drug discovery. As research progresses, this compound may emerge as a valuable therapeutic agent, offering new possibilities for treating chronic and inflammatory diseases.